Cas no 111394-51-5 (5-(bromomethyl)-2-methoxyphenol)

5-(Bromomethyl)-2-methoxyphenol is a brominated aromatic compound featuring a methoxy and a hydroxymethyl substituent on the phenol ring. The bromomethyl group enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for alkylation or nucleophilic substitution reactions. Its methoxy and phenol functionalities contribute to its utility in pharmaceutical and agrochemical applications, where it may serve as a precursor for more complex structures. The compound’s defined molecular structure ensures consistent performance in synthetic pathways. Suitable for controlled reactions, it is often employed in research and industrial settings requiring precise functionalization of aromatic systems. Proper handling is advised due to its potential reactivity.

5-(bromomethyl)-2-methoxyphenol structure

111394-51-5 structure

Product Name:5-(bromomethyl)-2-methoxyphenol

CAS No:111394-51-5

MF:C₈H₉BrO₂

MW:217.059861898422

CID:1203153

PubChem ID:13940383

Update Time:2025-06-09

5-(bromomethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 5-(bromomethyl)-2-methoxy-
- 5-(bromomethyl)-2-methoxyphenol
- DTXSID60552939
- SCHEMBL6401380
- EN300-1910562
- 3-hydroxy-4-methoxybenzyl bromide
- HJDXWELICJVYDY-UHFFFAOYSA-N
- 111394-51-5
- MDL： MFCD18397184
- Inchi： 1S/C8H9BrO2/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4,10H,5H2,1H3
- InChI Key： HJDXWELICJVYDY-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=C(C=1)O)OC

Computed Properties

Exact Mass: 215.97857
Monoisotopic Mass: 215.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.46

5-(bromomethyl)-2-methoxyphenol Pricemore >>

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